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Compound of Interest

Compound Name: 1-Bromo-2-methylcyclohexane

Cat. No.: B1615079

This guide provides critical safety and logistical information for the proper handling and
disposal of 1-Bromo-2-methylcyclohexane in a laboratory setting. Adherence to these
procedures is essential for ensuring the safety of researchers, scientists, and drug
development professionals.

Hazard Identification and Personal Protective Equipment

1-Bromo-2-methylcyclohexane is classified as an irritant, causing skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory to minimize exposure and ensure personal
safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Equipment

Rationale

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.[3]

To protect against splashes
and vapors that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[1][3]
[4]

To prevent skin contact, which

can cause irritation.[1][2]

Body Protection

Fire/flame resistant and
impervious clothing, such as a

lab coat or coveralls.[3][4]

To protect against accidental

spills and skin exposure.

Respiratory Protection

Use in a well-ventilated area. If
exposure limits are exceeded
or irritation is experienced, use

a full-face respirator.[1][3]

To prevent inhalation of vapors
that may cause respiratory
irritation.[1][2]

Experimental Protocols and Handling Procedures

Engineering Controls:

e Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of

vapors.[1]

o Ensure an eyewash station and safety shower are readily accessible.[1]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]
Do not breathe vapors or mist.[1][3]
Wash hands thoroughly after handling the chemical.[1]

Keep the container tightly closed when not in use.[1]

Remove all sources of ignition as the compound may be flammable.[3][5]
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Storage:

e Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]
o Keep containers tightly closed to prevent leakage.[1]

Emergency and Disposal Plans

First-Aid Measures:

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[1][3]

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
[1] Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get
medical advice.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical
attention.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor
immediately.[3][6]

Spill and Leak Procedures:

Ensure adequate ventilation and remove all sources of ignition.[1][3]

Wear appropriate PPE as outlined in Table 1.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, closed container for disposal.[6][7]

Do not let the product enter drains or waterways.[1][3]

Disposal Plan:
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» Dispose of 1-Bromo-2-methylcyclohexane and any contaminated materials in accordance
with local, state, and federal regulations.

e The material may be sent to a licensed chemical destruction plant or disposed of via
controlled incineration with flue gas scrubbing.[6][7]

» Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning,
or punctured to be made unusable before disposal in a sanitary landfill.[6]

Workflow for Safe Handling of 1-Bromo-2-
methylcyclohexane
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Caption: Workflow for the safe handling of 1-Bromo-2-methylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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